(1E)-1-ethoxy-4,4-difluoropent-1-en-3-one

• CAS RN: 1574402-03-1
• Molecular Formula: C7H10F2O2
• Molecular Weight: 164.1

Description

(1E)-1-ethoxy-4,4-difluoropent-1-en-3-one, also known as 1-ethoxy-4,4-difluoropent-1-en-3-one or EDFPO, is a synthetic compound that has gained attention in the scientific community due to its potential applications in a variety of fields. It is a fluorinated alkyne that has been used in a variety of chemical reactions, including catalytic hydrogenation, asymmetric synthesis, and radical reactions. It is also used in the synthesis of other compounds, such as pharmaceuticals and agrochemicals. The compound has been studied extensively in recent years, and its potential applications are still being explored.

Mechanism of Action

The mechanism of action of (1E)-(1E)-1-ethoxy-4,4-difluoropent-1-en-3-one-difluoropent-1-en-3-one is not fully understood. However, it is believed that the compound acts as a Lewis acid, meaning that it can facilitate the transfer of electrons from one molecule to another. Additionally, the compound is thought to be involved in the formation of new covalent bonds, which can lead to the formation of new compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of (1E)-(1E)-1-ethoxy-4,4-difluoropent-1-en-3-one-difluoropent-1-en-3-one are not yet fully understood. However, some studies have suggested that the compound may have potential applications in the treatment of certain medical conditions. For example, the compound has been found to inhibit the growth of certain cancer cell lines, suggesting that it may have potential applications in the treatment of cancer. Additionally, the compound has been found to have antioxidant properties, which could potentially be used to treat a variety of medical conditions.

Advantages and Limitations for Lab Experiments

The main advantage of using (1E)-(1E)-1-ethoxy-4,4-difluoropent-1-en-3-one-difluoropent-1-en-3-one in laboratory experiments is that it is relatively easy to synthesize. Additionally, the compound is relatively stable and can be stored for extended periods of time without significant degradation. However, the compound is highly reactive and can be easily oxidized, which can lead to the formation of unwanted by-products. Additionally, the compound is not soluble in water, which can make it difficult to work with in aqueous solutions.

Future Directions

Given the potential applications of (1E)-(1E)-1-ethoxy-4,4-difluoropent-1-en-3-one-difluoropent-1-en-3-one, there are a number of potential future directions for research. These include further exploration of the compound’s potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. Additionally, further research into the compound’s mechanism of action and its biochemical and physiological effects could lead to the development of new treatments for a variety of medical conditions. Finally, further studies into the compound’s reactivity and solubility could lead to the development of more efficient and cost-effective synthesis methods.

Synthesis Methods

The synthesis of (1E)-(1E)-1-ethoxy-4,4-difluoropent-1-en-3-one-difluoropent-1-en-3-one is typically achieved through a two-step process. First, the compound is synthesized from 4-chloro-1-ethoxy-1-fluoropent-1-en-3-one and potassium fluoride in an aqueous solution of dimethylformamide (DMF). This reaction has been found to be highly efficient, with yields of up to 99%. The second step involves the deprotonation of the compound with a base, such as sodium hydroxide or potassium hydroxide, to yield the desired product.

Scientific Research Applications

(1E)-(1E)-1-ethoxy-4,4-difluoropent-1-en-3-one-difluoropent-1-en-3-one has been studied extensively in recent years due to its potential applications in a variety of scientific fields. It has been used in the synthesis of pharmaceuticals, agrochemicals, and other compounds. It has also been used in the development of catalysts for a variety of chemical reactions, including asymmetric synthesis, catalytic hydrogenation, and radical reactions. Additionally, the compound has been studied for its potential applications in the field of materials science, including its use as a precursor for the synthesis of polymers and other materials.